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Compound of Interest

Compound Name: ADONA

Cat. No.: B6596476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4,8-dioxa-3H-

perfluorononanoic acid (ADONA), a substance utilized in various industrial applications and

research settings. The following sections detail its chemical and physical properties,

toxicological data with experimental methodologies, and essential safety protocols to ensure

the well-being of laboratory and research personnel.

Physicochemical and Toxicological Data
A summary of the key quantitative data for ADONA is presented in the tables below for clear

comparison and quick reference.

Table 1: Physicochemical Properties of ADONA
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Property Value Reference

Melting Point 38°C [1]

Boiling Point
100-105°C (for a 30% aqueous

solution)
[1]

Vapor Pressure 2.83e-2 mm Hg [1]

Specific Gravity
1.16 g/mL (for a 30% aqueous

solution)
[1]

Water Solubility >5.45e-4 mol/L [1]

pKa < 3 [1]

pH
6.5 ± 1.0 (for a 30% aqueous

solution)
[1]

Viscosity
2.605 mPa·s at 25°C (for a

25% aqueous solution)
[1]

Table 2: Acute and Repeated Dose Toxicity of ADONA
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Study Type Species Route Key Findings Reference

Acute Oral

Toxicity
Wistar Rats Oral

LD50 between

300 mg/kg and

2000 mg/kg.

Clinical signs at

2000 mg/kg

included

hunched posture

and

uncoordinated

movements.

[1]

Repeated Dose

Toxicity (OECD

422)

Wistar Rats Oral

Increased liver

weight in males

at ≥ 10

mg/kg/day.

Changes in

clinical

biochemistry

parameters in

males at ≥ 10

mg/kg/day. Slight

increase in

adrenal weight in

females at 100

mg/kg/day.

[1]

Skin

Sensitization (in

vivo LLNA)

Mice Dermal

Stimulation Index

(SI) values of

1.8, 2.7, and 4.9

at 25%, 50%,

and 100%

concentrations,

respectively. EC3

value of 56.8%.

[1]
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Experimental Protocols
Detailed methodologies for the key toxicological studies cited above are provided to allow for

replication and a deeper understanding of the data.

Combined Repeated Dose Toxicity Study with the
Reproduction/Developmental Toxicity Screening Test
(OECD Guideline 422)
This study is designed to provide information on the potential health hazards arising from

repeated exposure to a substance, as well as to screen for potential effects on reproduction

and development.

Test Species: Wistar rats.

Administration: The test substance is administered daily by oral gavage.

Dosage: At least three dose levels and a control group are used. Dose selection is based on

previous acute toxicity data.

Duration: Males are dosed for a minimum of four weeks, and females are dosed throughout

the study period (approximately 54 days), including 14 days premating, the mating period,

gestation, and lactation until day 4 postpartum.

Observations:

General Clinical Observations: Daily checks for any signs of toxicity.

Body Weight and Food/Water Consumption: Measured weekly.

Hematology and Clinical Biochemistry: Blood samples are collected at termination for

analysis.

Reproductive and Developmental Parameters: Mating performance, fertility, gestation

length, litter size, and pup viability are recorded.
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Gross Necropsy and Histopathology: All animals are subjected to a full gross necropsy.

Organs and tissues are preserved for histopathological examination.

In Vivo Local Lymph Node Assay (LLNA) (OECD
Guideline 429)
The LLNA is the preferred method for assessing the skin sensitization potential of a chemical.

Test Species: Mice.

Principle: The assay measures the proliferation of lymphocytes in the auricular lymph nodes

draining the site of test substance application. A substance is classified as a sensitizer if it

induces a threefold or greater increase in lymphocyte proliferation compared to controls.

Procedure:

The test substance is applied to the dorsal surface of each ear of the mice for three

consecutive days.

Five days after the first application, a solution of 5-bromo-2'-deoxyuridine (BrdU) is

injected intraperitoneally.

Approximately 24 hours after BrdU injection, the animals are euthanized, and the draining

auricular lymph nodes are excised.

A single-cell suspension of lymph node cells is prepared.

The incorporation of BrdU into the DNA of proliferating lymphocytes is measured using an

enzyme-linked immunosorbent assay (ELISA).

Data Analysis: The Stimulation Index (SI) is calculated by dividing the mean BrdU

incorporation in the test group by the mean incorporation in the vehicle control group. An SI ≥

3 is considered a positive result.

Safety and Handling
Personal Protective Equipment (PPE)
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Proper PPE is essential to minimize exposure to ADONA. The following should be worn when

handling this chemical:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A laboratory coat or chemical-resistant apron. In case of potential

for significant exposure, chemical-resistant coveralls may be necessary.

Respiratory Protection: If there is a risk of inhaling aerosols or dusts, a NIOSH-approved

respirator with an appropriate cartridge should be used.

Safe Handling and Storage
Handle ADONA in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where ADONA is handled.

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area

away from incompatible materials.

Spill and Disposal Procedures
In the event of a spill, follow these procedures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully scoop the absorbed material into a suitable, labeled container for disposal.

Clean: Decontaminate the spill area with a suitable cleaning agent.
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Dispose: Dispose of the waste in accordance with local, state, and federal regulations. Do

not allow the chemical to enter waterways.

Fire and Explosion Hazards
Flammability: ADONA is not expected to be flammable.

Extinguishing Media: In case of a fire involving ADONA, use extinguishing media appropriate

for the surrounding fire, such as water spray, carbon dioxide, dry chemical powder, or

alcohol-resistant foam.

Hazardous Decomposition Products: Upon thermal decomposition, ADONA may release

hazardous substances such as hydrogen fluoride and other toxic gases. Firefighters should

wear self-contained breathing apparatus (SCBA) and full protective gear.

Visualizations
Experimental Workflow for OECD 422 Toxicity Study

Pre-Treatment Phase Treatment Phase Reproduction Phase Post-Treatment Analysis

Acclimatization of Animals Randomization into Dose Groups Daily Oral Gavage Clinical Observations, Body Weight, Food/Water Intake Mating (1:1) Gestation Period Lactation Period Euthanasia & Necropsy Hematology, Clinical Chemistry, Histopathology

Click to download full resolution via product page

Caption: Workflow for the OECD 422 combined repeated dose and reproductive/developmental

toxicity screening test.

Decision Pathway for Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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